N-cyclohexyl-2-(2-oxo-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[2-oxo-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C19H20N4O3S/c24-16(20-14-5-2-1-3-6-14)12-23-11-13(8-9-17(23)25)19-21-18(22-26-19)15-7-4-10-27-15/h4,7-11,14H,1-3,5-6,12H2,(H,20,24)
• InChI Key: IHLGDMMDLIMYMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1396856-77-1

Description

N-cyclohexyl-2-(2-oxo-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

• A method for synthesizing novel acetamides bearing an 1,2,4-oxadiazole cycle in specific positions has been developed, highlighting the potential for creating diverse functionalized triazolo[4,3-a]pyridine derivatives with interesting biological properties (Karpina et al., 2019).
• Novel acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol have been synthesized, demonstrating cytotoxicity against cancer cell lines, indicating their potential as anticancer agents (Vinayak et al., 2014).
• The synthesis of isoniazid derivatives using an ultrasound-aided approach resulted in good yields, with spectral data supporting the proposed structures of these compounds, showcasing the versatility of oxadiazole compounds in pharmaceutical development (Chaudhry et al., 2020).

Antimicrobial and Antiviral Activities

• A series of N- and S-substituted 1,3,4-oxadiazole derivatives were synthesized, exhibiting significant antimicrobial activity, which underscores the potential for developing new antibacterial agents based on this scaffold (Ramalingam et al., 2019).
• The design and synthesis of acyclic and heterocyclic dyes based on 2-N-Acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems showed significant antimicrobial activity, suggesting applications beyond traditional pharmaceuticals into materials science (Shams et al., 2011).

Inhibitory and Pharmacological Activities

• Derivatives of 2-[(5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl)thio]-N-[4-(4-morpholinyl)phenyl]acetamide were prepared and evaluated for antimicrobial and hemolytic activity, showing varied activity against microbial species, indicating their potential in drug development (Gul et al., 2017).